4,8,12-Trimethyltrideca-3,7,11-trien-2-one

• CAS No.: 53150-79-1
• Molecular Formula: C16H26O
• Molecular Weight: 234.38 g/mol
• IUPAC Name: 4,8,12-trimethyltrideca-3,7,11-trien-2-one
• InChI: InChI=1S/C16H26O/c1-13(2)8-6-9-14(3)10-7-11-15(4)12-16(5)17/h8,10,12H,6-7,9,11H2,1-5H3
• InChI Key: LDBGZRVFPBCKTB-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCC(=CCCC(=CC(=O)C)C)C)C

Description

4,8,12-Trimethyltrideca-3,7,11-trien-2-one is a useful research compound. Its molecular formula is C16H26O and its molecular weight is 234.38 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

800 parts of mesityl oxide and 200 parts of geraniol have 1 part of oxalic acid added to them and the mixture is heated for three hours at a pressure of 50 atmospheres in the vibrated autoclave described in Example 1 at a temperature of 230°C. The reaction mixture is worked up by distillation. 141 parts of 4,8,12-trimethyl-3,7,11-tridecatrien-2-one is obtained with a boiling point of 92° to 94°C at 10-4 mm. The yield is 81% of theory at a conversion of 57% based on geraniol.

Synthesis routes and methods II

Procedure details

A mixture of 200 parts of mesityl oxide, 200 parts of geraniol and 400 parts of tetrahydrofuran has 0.01 part of p-toluenesulfonic acid added to it and the whole is heated for 3 hours at 200°C at 50 atmospheres pressure. The reaction mixture is distilled and 133 parts of 4,8,12-trimethyl-3,7,11-tridecatrien-2-one is obtained. At a conversion of 52% the yield is 78% of theory based on geraniol.